Cas no 59128-10-8 (2-{6-methylimidazo[1,2-a]pyridin-2-yl}acetic acid)

• Product Name: 2-{6-methylimidazo[1,2-a]pyridin-2-yl}acetic acid
• CAS No: 59128-10-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD04035354
• CID: 949706
• Update Time: 2025-10-29

2-{6-methylimidazo[1,2-a]pyridin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• (6-Methyl-imidazo[1,2-a]pyridin-2-yl)-acetic acid
• (6-METHYL-IMIDAZO[1,2-A]PYRIDIN-2-YL)ACETIC ACID,
• 2-(6-methylH-imidazo[1,2-a]pyridin-2-yl)acetic acid
• 2-(6-methylimidazo[1,2-a]pyridin-2-yl)acetic acid
• 2-{6-methylimidazo[1,2-a]pyridin-2-yl}acetic acid

• MDL： MFCD04035354
• Inchi： 1S/C10H10N2O2/c1-7-2-3-9-11-8(4-10(13)14)6-12(9)5-7/h2-3,5-6H,4H2,1H3,(H,13,14)
• InChI Key： VJWNDCBXQRHYCF-UHFFFAOYSA-N
• SMILES： OC(CC1=CN2C=C(C)C=CC2=N1)=O

Computed Properties

• Exact Mass: 190.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 54.60000
• LogP: 1.26980

Additional information on 2-{6-methylimidazo[1,2-a]pyridin-2-yl}acetic acid

Exploring the Chemical Profile and Applications of 2-{6-methylimidazo[1,2-a]pyridin-2-yl}acetic acid (CAS No. 59128-10-8)

2-{6-methylimidazo[1,2-a]pyridin-2-yl}acetic acid is a synthetic organic compound with the CAS number 59128-10-8, belonging to the class of imidazo[1,2-a]pyridine derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including medicinal chemistry, materials science, and biochemical research. The molecular structure consists of an imidazo[1,2-a]pyridine core substituted with a methyl group at the 6-position and an acetic acid moiety at the 2-position, which imparts both lipophilic and hydrophilic properties, making it an interesting candidate for further study. Researchers and industry professionals often search for terms like "imidazo[1,2-a]pyridine derivatives synthesis" and "CAS 59128-10-8 properties" to explore its characteristics and uses, reflecting a growing interest in heterocyclic compounds for innovative applications.

The chemical properties of 2-{6-methylimidazo[1,2-a]pyridin-2-yl}acetic acid include a molecular formula of C10H10N2O2 and a molecular weight of approximately 190.20 g/mol. It typically appears as a white to off-white crystalline solid with moderate solubility in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its handling in laboratory settings. The compound's acidity, derived from the carboxylic acid group, allows it to participate in various chemical reactions, including esterification and amidation, making it a versatile building block in organic synthesis. In the context of current trends, users frequently inquire about "sustainable chemical synthesis methods" and "green chemistry applications", and this compound aligns with these interests as it can be synthesized using environmentally friendly catalysts, reducing waste and energy consumption. Additionally, its stability under ambient conditions makes it suitable for long-term storage and transportation, addressing common concerns in the chemical supply chain.

In medicinal chemistry, 2-{6-methylimidazo[1,2-a]pyridin-2-yl}acetic acid has shown promise as a key intermediate in the development of novel therapeutic agents. Its imidazo[1,2-a]pyridine scaffold is known for its bioactivity, particularly in modulating biological pathways related to inflammation and neurological disorders. For instance, derivatives of this compound have been investigated for their potential as anti-inflammatory or neuroprotective agents, tapping into hot topics such as "drug discovery for neurodegenerative diseases" and "personalized medicine approaches". Researchers often search for "biological activity of imidazo[1,2-a]pyridine acids" to understand its mechanisms, which may involve interactions with specific enzymes or receptors. This aligns with the broader trend in healthcare towards targeted therapies, where compounds like this can be optimized for enhanced efficacy and reduced side effects, contributing to advancements in precision medicine.

Beyond pharmaceuticals, 2-{6-methylimidazo[1,2-a]pyridin-2-yl}acetic acid finds applications in materials science, particularly in the synthesis of functional materials such as organic semiconductors and metal-organic frameworks (MOFs). Its conjugated system and ability to form coordination complexes with metals make it valuable for developing materials with tailored electronic or optical properties. This resonates with current user interests in "renewable energy materials" and "smart materials innovation", as searches for these topics have surged due to global efforts in sustainability. For example, incorporating this compound into photovoltaic devices could improve efficiency, addressing the demand for cleaner energy sources. Moreover, its use in sensors and catalysts highlights its role in emerging technologies, making it a subject of ongoing research in academic and industrial labs worldwide.

The synthesis of 2-{6-methylimidazo[1,2-a]pyridin-2-yl}acetic acid typically involves multi-step organic reactions, starting from readily available precursors like 2-aminopyridine and bromoacetic acid derivatives. Common methods include cyclization and functional group transformations, often employing catalysts to enhance yield and selectivity. In line with SEO trends, users frequently search for "efficient synthesis routes for heterocyclic compounds" and "scalable chemical production techniques", emphasizing the need for cost-effective and scalable processes. Recent advancements have focused on microwave-assisted synthesis or flow chemistry, which reduce reaction times and environmental impact, aligning with the growing emphasis on "green chemistry principles" in the chemical industry. These innovations not only improve the accessibility of this compound but also support broader initiatives in sustainable manufacturing.

Quality control and analytical characterization are crucial aspects of working with 2-{6-methylimidazo[1,2-a]pyridin-2-yl}acetic acid. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are commonly used to confirm purity and identity, ensuring compliance with regulatory standards. This ties into user queries like "analytical methods for organic acids" and "quality assurance in chemical products", which are top searches in fields like pharmaceuticals and materials science. Proper handling and storage guidelines are also important, though the compound is not classified as hazardous under normal conditions, focusing on maintaining integrity for research and industrial use. As the demand for high-purity chemicals increases, these aspects become integral to discussions in online forums and professional networks.

Looking ahead, the future prospects of 2-{6-methylimidazo[1,2-a]pyridin-2-yl}acetic acid are bright, with potential expansions into areas like agrochemicals and cosmetics, where its properties could be leveraged for developing new formulations. For instance, its derivatization might lead to compounds with insecticidal or antioxidant activities, addressing trends such as "sustainable agriculture solutions" and "natural product alternatives". Users often explore "emerging applications of synthetic acids" to stay updated on innovations, highlighting the compound's versatility. Collaborative research between academia and industry will likely drive further discoveries, making it a focal point in scientific literature and patent filings. By staying informed through resources like chemical databases and SEO-optimized content, professionals can harness its full potential responsibly and creatively.

In conclusion, 2-{6-methylimidazo[1,2-a]pyridin-2-yl}acetic acid (CAS No. 59128-10-8) is a multifaceted compound with significant implications across multiple disciplines. Its unique structure, combined with ongoing research into its properties and applications, positions it as a valuable asset in the chemical repertoire. By addressing common search queries such as "uses of imidazo[1,2-a]pyridine derivatives" and "innovations in organic synthesis", this overview aims to provide a comprehensive, SEO-friendly resource that enhances understanding and fosters further exploration. As science and technology evolve, compounds like this will continue to play a pivotal role in driving progress and meeting global challenges.